1-(4-chloro-2-nitrobenzoyl)piperidine

• IUPAC Name: (4-chloro-2-nitrophenyl)-piperidin-1-ylmethanone
• InChI: InChI=1S/C12H13ClN2O3/c13-9-4-5-10(11(8-9)15(17)18)12(16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2
• InChI Key: RBXLAOIUNBOLIY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C12H13ClN2O3
• Molecular Weight: 268.69 g/mol

Description

1-(4-chloro-2-nitrobenzoyl)piperidine is a compound with a molecular weight of 268.7. It is stored at room temperature and has a purity of 95%. The physical form of this compound is a powder.

Synthesis Analysis

The synthesis of piperidine derivatives, such as 1-(4-chloro-2-nitrobenzoyl)piperidine, involves various intra- and intermolecular reactions. For instance, a novel 1-benzhydryl piperazine derivative was synthesized by the nucleophilic substitution of 1-benzhydryl piperazine with 2-nitro-benzenesulfonyl chloride.

Molecular Structure Analysis

Piperidines are six-membered heterocycles including one nitrogen atom and five carbon atoms in the sp3-hybridized state. They are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Nonlinear Optical (NLO) Materials

BTPCZ has been investigated for its nonlinear optical properties. Researchers have successfully grown BTPCZ single crystals using conventional slow evaporation solution techniques. These crystals exhibit transparency and a cut-off wavelength in the UV–Visible-NIR range. Additionally, third-order nonlinear optical properties, such as refractive index (n₂), absorption coefficient (β), and susceptibility (χ³), have been studied using Z-scan techniques. .

Synthesis of Polysubstituted Benzenes

BTPCZ serves as a precursor for synthesizing polysubstituted benzenes. For instance:

• .

Benzylic Position Reactions

BTPCZ contains a benzylic position that can undergo specific reactions:

• .

Safety and Hazards

While specific safety and hazard information for 1-(4-chloro-2-nitrobenzoyl)piperidine is not available, it’s important to handle all chemicals with care. For instance, 1-BOC-4-chloropiperidine can cause skin irritation, serious eye irritation, respiratory irritation, and is harmful if swallowed.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.